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Compound of Interest

Compound Name: Promolate

Cat. No.: B1214199 Get Quote

This document provides critical safety and logistical information for handling Promolate, a

potent cytotoxic compound. Adherence to these procedures is essential to ensure personnel

safety and prevent environmental contamination.

Hazard Identification and Risk Assessment
Promolate is a highly potent, crystalline solid. It is classified as a cytotoxic agent and a severe

irritant. The primary routes of exposure are inhalation of airborne powder and dermal contact.

All personnel must be trained on the specific hazards of Promolate before handling.

Personal Protective Equipment (PPE)
The selection and use of appropriate PPE is the primary defense against exposure.[1][2] All

PPE should be considered contaminated after use and disposed of as cytotoxic waste.[1]

Double gloving is mandatory for all handling activities.[3]

Required PPE for Handling Promolate Powder (e.g.,
Weighing, Aliquoting):

Primary Engineering Control: All handling of Promolate powder must occur within a certified

Class II Biological Safety Cabinet (BSC) or a powder containment hood.[4][5]

Respiratory Protection: A powered air-purifying respirator (PAPR) with a high-efficiency

particulate air (HEPA) filter.
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Eye Protection: Chemical splash goggles.[6][7]

Gloves: Two pairs of chemotherapy-rated nitrile gloves. The outer glove should be changed

every 30 minutes or immediately upon suspected contamination.[3]

Body Protection: A disposable, solid-front, back-closure chemotherapy gown with elastic

cuffs.[4]

Shoe Covers: Two pairs of disposable, non-slip shoe covers.

Required PPE for Handling Solubilized Promolate:
Primary Engineering Control: Work should be conducted in a BSC or chemical fume hood.[5]

Respiratory Protection: Not required if handled exclusively within a certified engineering

control.

Eye Protection: Safety glasses with side shields.[6]

Gloves: Two pairs of chemotherapy-rated nitrile gloves.

Body Protection: A disposable chemotherapy gown.

Operational and Disposal Plans
A designated area for handling hazardous powders should be established and clearly labeled.

[5]

Step-by-Step Weighing Procedure
Preparation: Don all required PPE for handling powder. Prepare the BSC or containment

hood by covering the work surface with a disposable, absorbent pad.[5]

Weighing: Use an enclosed balance or place the analytical balance inside the containment

unit.[5] Use rigid weigh boats to minimize spills.[8]

Taring: Place a pre-labeled, sealable container on the balance and tare.
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Transfer: Carefully transfer the desired amount of Promolate powder to the container using

a dedicated, clean scoopula. Do not "double dip" utensils.[8]

Sealing: Securely seal the container before removing it from the balance.

Cleanup: Decontaminate the scoopula and weigh boat before removing from the hood for

disposal. Wipe down the balance and surrounding surfaces with the appropriate

decontamination solution.

Disposal of Promolate Waste
All materials that come into contact with Promolate are considered cytotoxic waste and must

be disposed of accordingly.[9][10] This includes PPE, disposable labware, cleaning materials,

and unused Promolate.

Segregation: Do not mix Promolate waste with general or other chemical waste streams.[10]

[11]

Containment:

Sharps: Needles and syringes must be placed in a puncture-proof, red or purple sharps

container labeled "Cytotoxic Waste".[9][12]

Solid Waste: Contaminated PPE, gowns, and labware should be placed in a designated,

leak-proof, purple cytotoxic waste bag inside a labeled container.[10][12]

Final Disposal: Sealed cytotoxic waste containers must be incinerated by a certified

hazardous waste disposal service.[11][13]

Quantitative Safety Data
The following table summarizes essential safety parameters for Promolate. These are based

on internal toxicological assessments and material compatibility studies.
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Parameter Value Notes

Occupational Exposure Limit

(OEL)
0.5 µg/m³ (8-hour TWA)

Requires use of containment

systems like BSCs or isolators.

[14]

Glove Type Chemotherapy-rated Nitrile
Double-gloving is mandatory

for all handling procedures.[3]

Glove Breakthrough Time

(Outer)
> 480 minutes

For Promolate reconstituted in

100% DMSO.

Decontamination Solution 2% Sodium Hypochlorite
Followed by 70% Isopropyl

Alcohol to rinse.

Emergency Eye Wash Flow

Rate
> 1.5 Liters/minute

Minimum 15-minute flush

required upon eye contact.

Visual Workflow and Process Diagrams
Standard Handling Workflow for Promolate Powder
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Caption: Workflow for weighing and reconstituting Promolate powder.
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Promolate Spill Response Plan

Spill Occurs

Is the spill a powder?
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in BSC?No (Liquid)
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Labeled Cytotoxic
Sharps Container

Contaminated PPE
(Gloves, Gown, etc.)

Purple Cytotoxic
Waste Bag/Bin

Liquid Waste
(Unused Solutions)

Secure Hazardous
Waste Storage Area

High-Temperature
Incineration

via Certified Vendor

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1214199?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214199?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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